Cas no 790714-73-7 (tert-Butyl 2-(5-nitropyridin-2-yl)acetate)

• Product Name: tert-Butyl 2-(5-nitropyridin-2-yl)acetate
• CAS No: 790714-73-7
• MF: C₁₁H₁₄N₂O₄
• MW: 238.239862918854
• CID: 1038207
• PubChem ID: 53419967
• Update Time: 2025-04-20

tert-Butyl 2-(5-nitropyridin-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2-(5-nitropyridin-2-yl)acetate
• 790714-73-7
• DTXSID70697547
• FT-0749202
• F72971
• tert-Butyl2-(5-nitropyridin-2-yl)acetate
• MFCD16036590
• tert-Butyl (5-nitropyridin-2-yl)acetate
• DA-41348

• MDL： MFCD16036590
• Inchi： 1S/C11H14N2O4/c1-11(2,3)17-10(14)6-8-4-5-9(7-12-8)13(15)16/h4-5,7H,6H2,1-3H3
• InChI Key： NMDXDNSQQMHSHI-UHFFFAOYSA-N
• SMILES： O(C(CC1C=CC(=CN=1)[N+](=O)[O-])=O)C(C)(C)C

Computed Properties

• Exact Mass: 238.09500
• Monoisotopic Mass: 238.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 85Ų

Experimental Properties

• PSA: 85.01000
• LogP: 2.39720